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The core challenge is that GSK864 has low water solubility. Successful cellular treatment requires dissolving

it in an organic solvent like DMSO first, then diluting into the aqueous cell culture medium. The table below

summarizes the key solubility data and recommended formulations for in vitro and in vivo studies [1] [2].

Parameter Details Application / Note

Molecular Weight 558.6 g/mol [1] -

Solubility in DMSO ~100 mg/mL (approx. 179

mM) [1] [2]

Primary Stock Solution: For long-term storage,

prepare concentrated stock in DMSO.

Solubility in Water <1 mg/mL (Insoluble) [1] Not suitable for direct reconstitution.

Recommended In
Vitro Solvent

100% DMSO [1] [2] Dilute stock solution directly into cell culture
medium. Final DMSO concentration should be

≤0.1-0.5% to maintain cell viability.

Example In Vivo
Formulation

10% DMSO + 40%

PEG300 + 5% Tween 80 +
45% Saline [1]

Sequential addition of solvents is crucial for clarity

and stability. Sonication is recommended.

Frequently Asked Questions (FAQs)
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Q1: What is the typical working concentration range for GSK864 in cell culture? While the optimal

dose depends on your specific cell model, research using leukemia cell lines (Jurkat and MV4-11) reported

an IC50 of approximately 2 μM after 48 hours of treatment [3]. In a fibrosarcoma cell line (HT1080) with

an IDH1 R132C mutation, GSK864 reduced the oncometabolite 2-HG production with an EC50 of 320 nM

[1] [2]. A good starting point for dose-response experiments is a range from 100 nM to 10 μM.

Q2: My cells are dying in the negative control group with the solvent. What should I check? This points

to solvent cytotoxicity. First, verify that the final concentration of DMSO in your cell culture medium does

not exceed 0.5%. Higher concentrations can be toxic to many cell types. Ensure the solvent is thoroughly

mixed when added to the medium to prevent local, high-concentration spots.

Q3: The compound is precipitating out of solution in the cell culture medium. How can I fix this?

Precipitation occurs when the compound's solubility in the aqueous medium is exceeded. To address this:

Confirm Stock Solubility: Ensure your primary DMSO stock is a clear solution at 100 mg/mL.
Reduce Final Concentration: If possible, lower the final treatment concentration of GSK864.

Use a Solubility-Enhancing Vehicle: Reformulate your dilution using a mixture like the one
suggested for in vivo studies (see table above), appropriately adapted for sterile cell culture

conditions.

Q4: How can I confirm that GSK864 is effectively entering my cells and engaging the target? Directly

measuring cellular uptake can be complex. A more practical approach is to use a functional biomarker to

confirm target engagement. The established mechanism of GSK864 is to inhibit mutant IDH1 and drastically

reduce the production of its product, D-2-hydroxyglutarate (2-HG) [1] [4]. You can confirm successful

cellular uptake and activity by measuring the reduction in intracellular 2-HG levels in your treated cells

compared to controls using methods like LC-MS/MS [1] [3].

Experimental Protocol: Testing GSK864 in Cell Culture

The following diagram illustrates the core workflow for setting up a GSK864 treatment experiment:
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Prepare GSK864 Stock Solution

Calculate required amount
for desired final concentration

Weigh compound and dissolve
in pure DMSO to 100 mg/mL

Aliquot and store at -20°C or -80°C

Dilute for Cell Treatment

Thaw DMSO stock and vortex

Dilute serially into
cell culture medium

Vortex thoroughly after
each dilution step

Apply diluted GSK864
to cells for treatment

Confirm Target Engagement
(e.g., measure 2-HG levels)
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Key Considerations:

Aseptic Technique: When working with cell cultures, ensure all steps involving the drug dilution are

performed under sterile conditions, ideally in a laminar flow hood.
Solvent Control: Always include a vehicle control group treated with the same final concentration of

DMSO (e.g., 0.1%) as your drug-treated cells.
Mixing: The step of thorough vortexing after dilution is critical to prevent precipitation and ensure a

homogenous solution.

Validation Assay: Measuring 2-HG Reduction

To functionally validate that GSK864 has been taken up and is active, you can measure its effect on 2-HG

levels. The workflow below outlines the key steps in this process:
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Treat Cells with GSK864

Harvest cells after
desired incubation time

Wash with PBS to
remove extracellular compound

Lyse cells and
extract metabolites

Analyze 2-HG levels

LC-MS/MS is the
gold standard method

Interpret Results:
2-HG decrease confirms

successful uptake/activity
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.targetmol.com/compound/gsk864
https://www.invivochem.com/gsk864.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9224363/
https://www.nature.com/articles/s41598-017-12630-x
https://www.smolecule.com/products/b529511#gsk864-cellular-uptake-enhancement
https://www.smolecule.com/products/b529511#gsk864-cellular-uptake-enhancement
https://www.smolecule.com/products/b529511#gsk864-cellular-uptake-enhancement
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s529511?utm_src=pdf-bulk
https://www.smolecule.com/products/s529511?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

